Open-chain poly(organophosphazenes). Synthesis and properties
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n06ABEH000342
Abstract
Various methods for the synthesis of open-chain poly(organophosphazenes) are considered. The mechanism of polymerisation of hexachlorocyclotriphosphazene and the basic principles of formation of poly(organophosphazene) macromolecules by polymeranalogous reactions of poly(dichloro-phosphazene) with various nucleophilic reagents are analysed from a new viewpoint. The potential of this synthetic method for targeted design of poly(organophosphazenes) of various structures is shown. The possibility of synthesising poly(organo-phosphazenes) by polymerisation of cyclophosphazenes is also discussed. The problem of unit non-uniformity of poly(organophosphazenes) and its influence on the properties of these polymers are considered. The properties of poly(organo-phosphazenes) are considered in detail and it is shown that these polymers possess unusual valuable properties, which provide opportunities for their successful practical application. The bibliography includes 276 references. Various methods for the synthesis of open-chain poly(organophosphazenes) are considered. The mechanism of polymerisation of hexachlorocyclotriphosphazene and the basic principles of formation of poly(organophosphazene) macromolecules by polymeranalogous reactions of poly(dichlorophosphazene) with various nucleophilic reagents are analysed from a new viewpoint. The potential of this synthetic method for targeted design of poly(organophosphazenes) of various structures is shown. The possibility of synthesising poly(organophosphazenes) by polymerisation of cyclophosphazenes is also discussed. The problem of unit non-uniformity of poly(organophosphazenes) and its influence on the properties of these polymers are considered. The properties of poly(organophosphazenes) are considered in detail and it is shown that these polymers possess unusual valuable properties, which provide opportunities for their successful practical application. The bibliography includes 276 references.
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